Cas no 1706135-26-3 (6-(5-chloro-2-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine)

• Product Name: 6-(5-chloro-2-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine
• CAS No: 1706135-26-3
• MF: C₁₃H₁₂ClN₃O₂S
• MW: 309.771280288696
• CID: 6189412
• PubChem ID: 90585469
• Update Time: 2025-06-22

6-(5-chloro-2-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-(5-chloro-2-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine
• F6435-2056
• 6-(5-chloro-2-methylphenyl)sulfonyl-5,7-dihydropyrrolo[3,4-d]pyrimidine
• CHEMBL5022763
• 6-(5-chloro-2-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine
• 1706135-26-3
• 6-((5-chloro-2-methylphenyl)sulfonyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine
• AKOS024877965

• Inchi： 1S/C13H12ClN3O2S/c1-9-2-3-11(14)4-13(9)20(18,19)17-6-10-5-15-8-16-12(10)7-17/h2-5,8H,6-7H2,1H3
• InChI Key： QMIQCRVCEURNPG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)S(N1CC2C(=CN=CN=2)C1)(=O)=O

Computed Properties

• Exact Mass: 309.0338755g/mol
• Monoisotopic Mass: 309.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.5Ų

Additional information on 6-(5-chloro-2-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine

Introduction to 6-(5-Chloro-2-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine (CAS No. 1706135-26-3)

6-(5-Chloro-2-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine (CAS No. 1706135-26-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The structure of 6-(5-chloro-2-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine is characterized by a pyrrolopyrimidine core substituted with a 5-chloro-2-methylbenzenesulfonyl group. This substitution pattern imparts specific pharmacological properties that make it a promising candidate for drug development. The chloro and methyl groups on the benzene ring contribute to the compound's lipophilicity and metabolic stability, while the sulfonyl group enhances its reactivity and binding affinity to target proteins.

Recent studies have focused on the pharmacological profile of 6-(5-chloro-2-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine. One notable area of research is its potential as an antiviral agent. In vitro assays have demonstrated that this compound exhibits potent inhibitory activity against several viral strains, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the disruption of viral replication processes by interfering with key viral enzymes.

In addition to its antiviral properties, 6-(5-chloro-2-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine has shown promise in cancer therapy. Preclinical studies have reported that it can selectively inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The compound's ability to target multiple signaling pathways involved in cancer progression makes it a valuable candidate for further investigation in combination therapies.

The pharmacokinetic properties of 6-(5-chloro-2-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine have also been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These characteristics are crucial for its potential use as an orally administered therapeutic agent. Furthermore, the compound has demonstrated low toxicity in preclinical toxicity studies, suggesting a wide therapeutic window and reduced risk of adverse effects.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy through rigorous clinical trials. Early-phase clinical trials are currently underway to evaluate the safety and pharmacokinetics of 6-(5-chloro-2-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine in humans. Preliminary results from these trials have been encouraging, with no serious adverse events reported at tested doses.

The mechanism of action of 6-(5-chloro-2-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine is an area of ongoing research. Current evidence suggests that it interacts with specific protein targets involved in viral replication and cancer cell survival. For instance, it has been shown to inhibit the activity of viral polymerases and kinases that are critical for viral replication. In cancer cells, it can disrupt signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in various types of cancer.

The development of 6-(5-chloro-2-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine as a therapeutic agent is part of a broader effort to identify and optimize small molecules with high therapeutic potential. The compound's unique structure and multifaceted biological activities make it an attractive candidate for further preclinical and clinical evaluation.

In conclusion, 6-(5-chloro-2-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine (CAS No. 1706135-26-3) represents a promising new addition to the arsenal of compounds being developed for antiviral and anticancer therapies. Its favorable pharmacological profile and low toxicity make it a viable candidate for further clinical investigation. As research continues to uncover its full potential, this compound may play a significant role in advancing medical treatments for various diseases.